Cas no 2137851-18-2 (5-Propyl-3-(thiophen-2-yl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-Propyl-3-(thiophen-2-yl)-1,2-oxazole-4-carboxylic acid
• CAS No: 2137851-18-2
• MF: C₁₁H₁₁NO₃S
• MW: 237.274941682816
• CID: 5997206
• PubChem ID: 165449773
• Update Time: 2025-10-30

5-Propyl-3-(thiophen-2-yl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-propyl-3-(thiophen-2-yl)-1,2-oxazole-4-carboxylic acid
• EN300-717107
• 2137851-18-2
• 5-Propyl-3-(thiophen-2-yl)-1,2-oxazole-4-carboxylic acid

• Inchi： 1S/C11H11NO3S/c1-2-4-7-9(11(13)14)10(12-15-7)8-5-3-6-16-8/h3,5-6H,2,4H2,1H3,(H,13,14)
• InChI Key： PUJRXSRGRQGWBI-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C(C(=O)O)=C(CCC)ON=1

Computed Properties

• Exact Mass: 237.04596439g/mol
• Monoisotopic Mass: 237.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 91.6Ų

Additional information on 5-Propyl-3-(thiophen-2-yl)-1,2-oxazole-4-carboxylic acid

Introduction to 5-Propyl-3-(thiophen-2-yl)-1,2-oxazole-4-carboxylic acid (CAS No. 2137851-18-2)

5-Propyl-3-(thiophen-2-yl)-1,2-oxazole-4-carboxylic acid, identified by its CAS number 2137851-18-2, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxazole family, a class of heterocycles characterized by a five-membered ring containing one oxygen atom and two carbon atoms. The presence of a thiophene moiety at the 3-position and a propyl group at the 5-position introduces unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery and development.

The thiophen-2-yl substituent is particularly noteworthy, as thiophene derivatives are widely recognized for their biological activity and have been extensively studied for their potential applications in various therapeutic areas. Thiophenes, with their aromatic stability and ability to engage in π-stacking interactions, often serve as key structural motifs in bioactive molecules. In 5-propyl-3-(thiophen-2-yl)-1,2-oxazole-4-carboxylic acid, the thiophene ring is linked to the oxazole core through an electrophilic substitution reaction, resulting in a stable and well-defined scaffold.

The 1,2-oxazole ring itself is another critical component of this compound. Oxazoles are known for their versatility in medicinal chemistry due to their ability to mimic the functionality of carboxylic acids while maintaining a rigid three-dimensional structure. This rigidity can be advantageous in designing molecules that interact specifically with biological targets. The carboxylic acid functionality at the 4-position further enhances the compound's potential as a pharmacophore, allowing for interactions with various biological receptors and enzymes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such compounds with high accuracy. Studies suggest that the combination of the propyl group and the thiophen-2-yl substituent may contribute to favorable pharmacokinetic properties, including improved solubility and metabolic stability. These attributes are crucial for the development of novel therapeutic agents that can withstand biological degradation processes while maintaining efficacy.

In addition to its structural features, 5-propyl-3-(thiophen-2-yl)-1,2-oxazole-4-carboxylic acid has been investigated for its potential biological activities. Preliminary studies indicate that this compound may exhibit inhibitory effects on certain enzymes and receptors associated with inflammatory pathways. The oxazole ring has been shown to interact with proteins involved in pain signaling, making it a promising candidate for further exploration in the development of anti-inflammatory or analgesic agents.

The role of heterocyclic compounds in medicinal chemistry cannot be overstated. Heterocycles are ubiquitous in natural products and synthetic drugs, owing to their ability to provide diverse chemical scaffolds with unique electronic properties. The oxazole-thiophene hybrid structure represented by 5-propyl-3-(thiophen-2-yl)-1,2-oxazole-4-carboxylic acid exemplifies how combining different heterocyclic systems can lead to novel molecular architectures with enhanced biological activity.

One of the most exciting aspects of this compound is its potential as a building block for more complex drug candidates. By modifying its structure through functional group interconversions or by appending additional pharmacophores, researchers can generate libraries of derivatives with tailored properties. Such libraries are essential for high-throughput screening (HTS) campaigns aimed at identifying lead compounds for further optimization.

The synthesis of 5-propyl-3-(thiophen-2-yl)-1,2-oxazole-4-carboxylic acid involves multi-step organic transformations that highlight the synthetic versatility of oxazole and thiophene derivatives. Key steps typically include cyclization reactions to form the heterocyclic core, followed by functional group manipulations such as alkylation and carboxylation. Advances in synthetic methodologies have made it possible to achieve these transformations with high yields and purity, facilitating further downstream applications.

In conclusion, 5-propyl-3-(thiophen-2-yl)-1,2-oxazole-4-carboxylic acid (CAS No. 2137851-18) represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of heterocyclic systems and functional groups makes it an attractive candidate for further investigation in drug discovery programs. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly important role in developing next-generation pharmaceuticals.